2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C18H16Cl2N2O3
• Molecular Weight: 379.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[2-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H16Cl2N2O3/c19-12-5-6-15(20)14(11-12)17(23)21-16-4-2-1-3-13(16)18(24)22-7-9-25-10-8-22/h1-6,11H,7-10H2,(H,21,23)
• InChI Key: YLCVICDLLKBJFG-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC=CC=C2NC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide, also known as DMOG, is a chemical compound that has gained attention in scientific research due to its ability to mimic hypoxia or low oxygen conditions in cells. DMOG has been used in a variety of studies to investigate the effects of hypoxia on cellular processes and pathways.

Mechanism of Action

2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide works by inhibiting the activity of prolyl hydroxylase enzymes, which are responsible for the degradation of HIF under normal oxygen conditions. By inhibiting these enzymes, 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide stabilizes HIF and allows it to accumulate in cells, even under normal oxygen conditions. This leads to the activation of HIF-dependent genes and cellular processes that are normally induced under hypoxic conditions.
Biochemical and Physiological Effects:
2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to have a variety of effects on cellular processes and pathways. It has been shown to induce apoptosis or programmed cell death in cancer cells, inhibit angiogenesis or the formation of new blood vessels, and promote differentiation of stem cells. 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to have anti-inflammatory effects and can modulate the immune response.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide is a useful tool for studying the effects of hypoxia on cellular processes and pathways. It can be used to induce hypoxia in cells without the need for specialized equipment or low oxygen environments. However, 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has some limitations in terms of its specificity and potential off-target effects. It is important to carefully design experiments and controls to ensure that the observed effects are due to hypoxia induction and not other factors.

Future Directions

There are many potential future directions for research on 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide. One area of interest is the development of more specific and potent inhibitors of prolyl hydroxylase enzymes. This could lead to improved understanding of the role of HIF in cellular processes and potentially new therapeutic targets for hypoxia-related diseases. Another area of interest is the use of 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide in combination with other drugs or therapies to enhance their efficacy or overcome drug resistance. Overall, 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide is a valuable tool for studying hypoxia and has the potential for many exciting future applications in scientific research.

Synthesis Methods

2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide can be synthesized through a multi-step process starting with 2,5-dichlorobenzoyl chloride and 4-morpholinylcarbonyl chloride. The resulting intermediate is then reacted with aniline to form the final product, 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide. The synthesis of 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide is well-established and has been reported in several scientific publications.

Scientific Research Applications

2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has been used in a variety of scientific studies to investigate the effects of hypoxia on cellular processes. It has been shown to induce hypoxia-inducible factor (HIF) stabilization, which is a key regulator of cellular response to low oxygen conditions. 2,5-dichloro-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has been used to study the effects of hypoxia on cancer cells, stem cells, and immune cells.